Cas no 120826-44-0 (Cytidine,2',3'-didehydro-2',3'-dideoxy-5-methyl- (9CI))

• Product name: Cytidine,2',3'-didehydro-2',3'-dideoxy-5-methyl- (9CI)
• CAS No: 120826-44-0
• MF: C₁₀H₁₃N₃O₃
• MW: 223.22852
• CID: 194618
• PubChem ID: 147648

Cytidine,2',3'-didehydro-2',3'-dideoxy-5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine,2',3'-didehydro-2',3'-dideoxy-5-methyl- (9CI)
• 4-amino-1-[5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-5-methylpyrimidin-2-one
• DTXSID10923574
• 2',3'-Dideoxy-5-methylcytidin-2'-ene
• 1-[5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl]-4-imino-5-methyl-1,4-dihydropyrimidin-2-ol
• 120826-44-0

• Inchi： InChI=1S/C10H13N3O3/c1-6-4-13(10(15)12-9(6)11)8-3-2-7(5-14)16-8/h2-4,7-8,14H,5H2,1H3,(H2,11,12,15)
• InChI Key： AUVLGULYQNVLGA-UHFFFAOYSA-N
• SMILES： OCC1C=CC(N2C=C(C)C(N)=NC2=O)O1

Computed Properties

• Exact Mass: 223.09579
• Monoisotopic Mass: 223.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2Ų
• XLogP3: _1.2

Experimental Properties

• Density: 1.49
• Boiling Point: 425.4°Cat760mmHg
• Flash Point: 211.1°C
• Refractive Index: 1.665
• PSA: 88.15